4-(3-(4-Butylpiperidin-1-yl)propyl)-7-fluoro-4H-benzo(1,4)oxazin-3-one 4-(3-(4-Butylpiperidin-1-yl)propyl)-7-fluoro-4H-benzo(1,4)oxazin-3-one AC-260584 is an orally bioavailable M(1) muscarinic receptor allosteric agonist.
Brand Name: Vulcanchem
CAS No.: 560083-42-3
VCID: VC0516840
InChI: InChI=1S/C20H29FN2O2/c1-2-3-5-16-8-12-22(13-9-16)10-4-11-23-18-7-6-17(21)14-19(18)25-15-20(23)24/h6-7,14,16H,2-5,8-13,15H2,1H3
SMILES: CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F
Molecular Formula: C20H29FN2O2
Molecular Weight: 348.5 g/mol

4-(3-(4-Butylpiperidin-1-yl)propyl)-7-fluoro-4H-benzo(1,4)oxazin-3-one

CAS No.: 560083-42-3

Inhibitors

VCID: VC0516840

Molecular Formula: C20H29FN2O2

Molecular Weight: 348.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

4-(3-(4-Butylpiperidin-1-yl)propyl)-7-fluoro-4H-benzo(1,4)oxazin-3-one - 560083-42-3

CAS No. 560083-42-3
Product Name 4-(3-(4-Butylpiperidin-1-yl)propyl)-7-fluoro-4H-benzo(1,4)oxazin-3-one
Molecular Formula C20H29FN2O2
Molecular Weight 348.5 g/mol
IUPAC Name 4-[3-(4-butylpiperidin-1-yl)propyl]-7-fluoro-1,4-benzoxazin-3-one
Standard InChI InChI=1S/C20H29FN2O2/c1-2-3-5-16-8-12-22(13-9-16)10-4-11-23-18-7-6-17(21)14-19(18)25-15-20(23)24/h6-7,14,16H,2-5,8-13,15H2,1H3
Standard InChIKey BWAKMLKESHKOHK-UHFFFAOYSA-N
SMILES CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F
Canonical SMILES CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F
Appearance Solid powder
Description AC-260584 is an orally bioavailable M(1) muscarinic receptor allosteric agonist.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 4-(3-(4-butylpiperidin-1-yl)propyl)-7-fluoro-4H-benzo(1,4)oxazin-3-one
AC 260584
AC-260584
AC260584
Reference 1: Jayasuriya GM, Elmslie G, Burstein ES, Ellis J. Dronedarone Modulates M1 and M3 Muscarinic Receptors with Subtype Selectivity, Functional Selectivity, and Probe Dependence. Pharmacology. 2016 Dec 20;99(3-4):128-138. [Epub ahead of print] PubMed PMID: 27992867.
2: Davis CN, Bradley SR, Schiffer HH, Friberg M, Koch K, Tolf BR, Bonhaus DW, Lameh J. Differential regulation of muscarinic M1 receptors by orthosteric and allosteric ligands. BMC Pharmacol. 2009 Dec 2;9:14. doi: 10.1186/1471-2210-9-14. PubMed PMID: 19951444; PubMed Central PMCID: PMC2794843.
3: Bradley SR, Lameh J, Ohrmund L, Son T, Bajpai A, Nguyen D, Friberg M, Burstein ES, Spalding TA, Ott TR, Schiffer HH, Tabatabaei A, McFarland K, Davis RE, Bonhaus DW. AC-260584, an orally bioavailable M(1) muscarinic receptor allosteric agonist, improves cognitive performance in an animal model. Neuropharmacology. 2010 Feb;58(2):365-73. doi: 10.1016/j.neuropharm.2009.10.003. PubMed PMID: 19835892.
4: Li Z, Prus AJ, Dai J, Meltzer HY. Differential effects of M1 and 5-hydroxytryptamine1A receptors on atypical antipsychotic drug-induced dopamine efflux in the medial prefrontal cortex. J Pharmacol Exp Ther. 2009 Sep;330(3):948-55. doi: 10.1124/jpet.109.155663. PubMed PMID: 19491322.
5: Heinrich JN, Butera JA, Carrick T, Kramer A, Kowal D, Lock T, Marquis KL, Pausch MH, Popiolek M, Sun SC, Tseng E, Uveges AJ, Mayer SC. Pharmacological comparison of muscarinic ligands: historical versus more recent muscarinic M1-preferring receptor agonists. Eur J Pharmacol. 2009 Mar 1;605(1-3):53-6. doi: 10.1016/j.ejphar.2008.12.044. PubMed PMID: 19168056.
6: Li Z, Snigdha S, Roseman AS, Dai J, Meltzer HY. Effect of muscarinic receptor agonists xanomeline and sabcomeline on acetylcholine and dopamine efflux in the rat brain; comparison with effects of 4-[3-(4-butylpiperidin-1-yl)-propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one (AC260584) and N-desmethylclozapine. Eur J Pharmacol. 2008 Oct 31;596(1-3):89-97. doi: 10.1016/j.ejphar.2008.08.009. PubMed PMID: 18771666.
7: Vanover KE, Veinbergs I, Davis RE. Antipsychotic-like behavioral effects and cognitive enhancement by a potent and selective muscarinic M-sub-1 receptor agonist, AC-260584. Behav Neurosci. 2008 Jun;122(3):570-5. doi: 10.1037/0735-7044.122.3.570. PubMed PMID: 18513127.
8: Li Z, Bonhaus DW, Huang M, Prus AJ, Dai J, Meltzer HY. AC260584 (4-[3-(4-butylpiperidin-1-yl)-propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one), a selective muscarinic M1 receptor agonist, increases acetylcholine and dopamine release in rat medial prefrontal cortex and hippocampus. Eur J Pharmacol. 2007 Oct 31;572(2-3):129-37. PubMed PMID: 17628522.
9: Spalding TA, Ma JN, Ott TR, Friberg M, Bajpai A, Bradley SR, Davis RE, Brann MR, Burstein ES. Structural requirements of transmembrane domain 3 for activation by the M1 muscarinic receptor agonists AC-42, AC-260584, clozapine, and N-desmethylclozapine: evidence for three distinct modes of receptor activation. Mol Pharmacol. 2006 Dec;70(6):1974-83. PubMed PMID: 16959945.
PubChem Compound 9928284
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator